2-(isopropylthio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-methylphenyl)-2-propan-2-ylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H18N2OS2/c1-10(2)21-16-17-13-8-9-20-14(13)15(19)18(16)12-6-4-11(3)5-7-12/h4-7,10H,8-9H2,1-3H3
• InChI Key: MFLYIQBCDCUCHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SC(C)C
• Molecular Formula: C16H18N2OS2
• Molecular Weight: 318.5 g/mol

Description

2-(isopropylthio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one, commonly known as TAK-659, is a small molecule inhibitor that has shown promising results in treating various types of cancers.

Scientific Research Applications

Synthesis and Chemical Characterization

The synthesis of thieno[3,2-d]pyrimidin-4(3H)-one derivatives involves diverse synthetic routes and chemical reactions, highlighting the compound's versatility in chemical synthesis. For instance, Kökbudak et al. (2020) developed a synthesis route for 7-thioxopyrazolo[1,5-f]pyrimidin-2(1H,3H,7H)-one derivatives, demonstrating the compound's potential in forming structurally complex molecules through reactions with chloroacetyl chloride (Kökbudak et al., 2020). Davoodnia et al. (2009) explored a new synthesis route to 2-arylthieno[2,3-d]pyrimidin-4(3H)-ones, further expanding the chemical repertoire of thieno[3,2-d]pyrimidin-4(3H)-one derivatives (Davoodnia et al., 2009).

Quantum Chemical Calculations and Molecular Properties

Quantum chemical calculations have been applied to study the molecular properties of thieno[3,2-d]pyrimidin-4(3H)-one derivatives. Kökbudak et al. (2020) employed Density Functional Theory (DFT) to calculate various quantum chemical features such as HOMO, LUMO, energy gap, and ionization potential, offering insights into the electronic properties and reactivity of these compounds (Kökbudak et al., 2020).

Biological Activities and Applications

Several studies have investigated the biological activities of thieno[3,2-d]pyrimidin-4(3H)-one derivatives. Petrie et al. (1985) prepared 3,4,6-trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides and tested their biological activity, revealing significant activity against certain viruses and tumor cells, which suggests potential applications in antiviral and anticancer therapies (Petrie et al., 1985).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal potentials of thieno[3,2-d]pyrimidin-4(3H)-one derivatives have also been explored. Zhang et al. (2016) synthesized pyrazolo[1,5-a]pyrimidine derivatives and evaluated their antifungal abilities against several phytopathogenic fungi, indicating their usefulness in developing new antifungal agents (Zhang et al., 2016).